molecular formula C11H7ClO3 B8628472 6-(4-Chlorophenyl)-4-hydroxy-2H-pyran-2-one

6-(4-Chlorophenyl)-4-hydroxy-2H-pyran-2-one

Cat. No.: B8628472
M. Wt: 222.62 g/mol
InChI Key: HBGJRQFNWNBQOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Chlorophenyl)-4-hydroxy-2H-pyran-2-one is a useful research compound. Its molecular formula is C11H7ClO3 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7ClO3

Molecular Weight

222.62 g/mol

IUPAC Name

6-(4-chlorophenyl)-4-hydroxypyran-2-one

InChI

InChI=1S/C11H7ClO3/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,13H

InChI Key

HBGJRQFNWNBQOR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC(=CC(=O)O2)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound (1.56 g, m.p. 247-249° C.) was prepared in a similar manner as that demonstrated in the preparation of Example N using the following: 60% NaH (0.904 g, 22.6 mmol), THF (50 mL), ethyl acetoacetate (3.00 g, 22.6 mmol), lithium diisopropylamine in THF (39.8 mL, 24 mmol), 4-chloro-N-methoxy-N-methylbenzamide (3.73 g, 22.6 mmol), 90% H2SO4 (20 mL). H NMR (300 MHz, DMSO-d6) δ11.950 (bs, 1 H), 7.878 (d, 1 H, J=9 Hz), 7.584 (d, 1 H, J=9 Hz), 6.812 (d, 1 H, J=2 Hz), 5.409 (d, 1 H, J=2 Hz).
Name
Quantity
0.904 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
3.73 g
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
reactant
Reaction Step Five
Name
Quantity
50 mL
Type
solvent
Reaction Step Six
Name
Quantity
39.8 mL
Type
solvent
Reaction Step Seven

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